Cas no 80049-87-2 (2′-Deoxy-2′-fluoroinosine)

• Product Name: 2′-Deoxy-2′-fluoroinosine
• CAS No: 80049-87-2
• MF: C₁₀H₁₁FN₄O₄
• MW: 270.217145204544
• MDL: MFCD09750860
• CID: 727018
• PubChem ID: 135435172
• Update Time: 2024-10-27

2′-Deoxy-2′-fluoroinosine Chemical and Physical Properties

Names and Identifiers

• Inosine,2'-deoxy-2'-fluoro-
• 2'-DEOXY-2'-FLUOROINOSINE
• 9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 2'-Dfin
• 2'-FLUORO-2'-DEOXYINOSINE
• Inosine,2'-deoxy-2'-fluoro
• 9-(2-Deoxy-2-fluoro-beta-D-ribofuranosyl)hypoxanthine
• 2'-Deoxy-2'-fluoro-D-inosine
• 2′-Deoxy-2′-fluoroinosine
• 2′-Deoxy-2′-fluoroinosine (ACI)
• 2: PN: WO2007129778 PAGE: 37 claimed DNA
• 2: PN: WO2007129778 PAGE: 37 claimed sequence
• 2′-Deoxy-2′-fluorohypoxanthosine
• 2′-Fluoro-2′-deoxyinosine
• 9-(2-Deoxy-2-fluoro-β-D-ribofuranosyl)hypoxanthine
• NRVOTDBYJXFINS-QYYRPYCUSA-N
• Inosine, 2'-deoxy-2'-fluoro-
• SCHEMBL1061428
• C10H11FN4O4
• CHEMBL3143525
• HG1193
• SCHEMBL9132895
• AS-49383
• 9-(3-Fluoro-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1,9-dihydro-purin-6-one
• DTXSID90230051
• 9-(2-Deoxy-2-fluoro-beta-D-ribofuranosyl)hypoxanthine;9-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol;2'-FLUORO-2'-DEOXYINOSINE
• 9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• A900947
• MFCD09750860
• 9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-ol
• AKOS037644236
• 80049-87-2
• 2'-deoxy-2'-fluoro-inosine
• 9-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol
• 9-[(2R,3R,4R,5R)-3-FLUORO-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
• DTXCID90152542
• DA-60120

• MDL： MFCD09750860
• Inchi： 1S/C10H11FN4O4/c11-5-7(17)4(1-16)19-10(5)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1H2,(H,12,13,18)/t4-,5-,7-,10-/m1/s1
• InChI Key： NRVOTDBYJXFINS-QYYRPYCUSA-N
• SMILES： F[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=NC2C(N=CNC1=2)=O

Computed Properties

• Exact Mass: 270.07600
• Monoisotopic Mass: 270.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 2.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 682.1°C at 760 mmHg
• Flash Point: 366.3°C
• Refractive Index: 1.809
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 113.26000
• LogP: -1.29170

2′-Deoxy-2′-fluoroinosine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides